N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C23H19N3O4/c1-13-11-14(2)21-19(12-13)25-23(30-21)16-7-9-17(10-8-16)24-22(27)18-5-4-6-20(15(18)3)26(28)29/h4-12H,1-3H3,(H,24,27)
• InChI Key: UAYKKLPBTRIEMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=C(C(=CC=C4)[N+](=O)[O-])C)C
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol

Description

N-[4-(5,7-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is also known as DMNB-MO, and it has been synthesized using various methods. The purpose of

Mechanism of Action

DMNB-MO binds to proteins and undergoes a conformational change, resulting in changes in its fluorescence properties. This change in fluorescence can be used to monitor protein conformational changes and protein-protein interactions.
Biochemical and Physiological Effects
DMNB-MO has been shown to have minimal effects on the biochemical and physiological properties of proteins, making it a useful tool for studying protein structure and function.

Advantages and Limitations for Lab Experiments

DMNB-MO has several advantages for lab experiments, including its high sensitivity and specificity for detecting protein conformational changes and protein-protein interactions. However, DMNB-MO has limitations, including its potential toxicity and the need for specialized equipment for fluorescence measurements.

Future Directions

There are several future directions for the use of DMNB-MO in scientific research. One direction is the development of new synthesis methods to improve the yield and purity of DMNB-MO. Another direction is the exploration of new applications for DMNB-MO, including its use in drug discovery and development. Additionally, the use of DMNB-MO in vivo for studying protein-protein interactions and conformational changes in living organisms is an area of future research.

Synthesis Methods

DMNB-MO can be synthesized using various methods, including the reaction of 5,7-dimethyl-2-aminobenzoxazole with 4-bromo-2-methyl-3-nitrobenzoic acid, followed by the reaction of the resulting intermediate with 4-aminophenylboronic acid. Another synthesis method involves the reaction of 5,7-dimethyl-2-aminobenzoxazole with 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride, followed by the reaction of the resulting intermediate with 4-aminophenylboronic acid.

Scientific Research Applications

DMNB-MO has potential applications in scientific research, including its use as a fluorescent probe for detecting protein conformational changes and protein-protein interactions. DMNB-MO has also been used as a probe for studying the binding of proteins to membranes and for investigating the activity of enzymes.